Cas no 2137637-77-3 (2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2137637-77-3
• MF: C₁₄H₂₀ClNO₄
• MW: 301.7659034729
• CID: 5259151
• Update Time: 2025-07-01

2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C14H20ClNO4/c1-14(2,3)20-13(18)16-7-9-4-5-11(16)10(6-9)12(17)19-8-15/h4-5,9-11H,6-8H2,1-3H3
• InChI Key： ZTOBWPXCTZMSHD-UHFFFAOYSA-N
• SMILES： C12C=CC(CC1C(OCCl)=O)CN2C(OC(C)(C)C)=O

Additional information on 2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester

Introduction to 2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137637-77-3)

2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester, identified by the CAS number 2137637-77-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the class of bicyclic azaborole derivatives, characterized by its fused cyclopropane and azacycloheptane moieties, which contribute to its distinct chemical properties and potential biological activities.

The compound’s structure is particularly noteworthy due to the presence of two carboxylic acid groups at the 2 and 6 positions, as well as a chloromethyl substituent at the 6-position. Additionally, the presence of a tertiary butyl group (1,1-dimethylethyl) at the 2-position further enhances its steric and electronic properties. This combination of functional groups makes 2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester a versatile scaffold for the development of novel bioactive molecules.

In recent years, there has been growing interest in the exploration of bicyclic compounds for their potential applications in drug discovery. The rigid three-dimensional structure of these molecules often leads to high binding affinity and selectivity towards biological targets. Specifically, the bicyclo[2.2.2]octane core is known for its ability to mimic natural product scaffolds, which are frequently found to be pharmacologically active. The incorporation of an azaborene unit further enhances the compound’s potential by introducing additional hydrogen bonding and hydrophobic interactions with biological targets.

One of the most compelling aspects of CAS No. 2137637-77-3 is its utility as a building block in medicinal chemistry. The presence of both carboxylic acid and chloromethyl groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications. For instance, the carboxylic acid groups can be used to form amides or esters, while the chloromethyl group can undergo nucleophilic substitution reactions to introduce a wide range of substituents.

Recent studies have highlighted the potential of this compound in the development of inhibitors targeting enzymes involved in cancer metabolism. The unique structural features of 2-Azabicyclo[2.2.2]oct-7-ene-2,6-dicarboxylic acid, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester have been shown to interact with key residues in enzyme active sites, leading to potent inhibition. Furthermore, its stability under various physiological conditions makes it an attractive candidate for further development into therapeutic agents.

The synthesis of this compound presents an interesting challenge due to its complex bicyclic structure. However, advances in synthetic methodology have made it more accessible in recent years. Techniques such as transition metal-catalyzed cyclizations and ring-closing metathesis have been employed to construct the core bicyclo[2.2.2]octane framework efficiently. Additionally, protecting group strategies have been crucial in managing the reactivity of multiple functional groups during synthesis.

In conclusion,CAS No 2137637-77-3 represents a promising scaffold for drug discovery with unique structural and functional properties. Its potential applications in medicinal chemistry and biopharmaceutical research continue to be explored by academic and industrial researchers worldwide.